Cas no 1337881-54-5 (tert-butyl 3-cyano-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 3-cyano-1H-indazole-1-carboxylate
• CAS No: 1337881-54-5
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD22380279
• CID: 1234202
• PubChem ID: 118798021
• Update Time: 2025-05-25

tert-butyl 3-cyano-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 3-cyano-1h-indazole-1-carboxylate
• tert-butyl 3-cyano-1H-indazole-1-carboxylate
• SB16351
• TERT-BUTYL 3-CYANOINDAZOLE-1-CARBOXYLATE
• tert-Butyl3-cyano-1H-indazole-1-carboxylate
• 1337881-54-5
• MFCD22380279

• MDL： MFCD22380279
• Inchi： 1S/C13H13N3O2/c1-13(2,3)18-12(17)16-11-7-5-4-6-9(11)10(8-14)15-16/h4-7H,1-3H3
• InChI Key： XFIIOOSOJNYTPJ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2C(C#N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 3-cyano-1H-indazole-1-carboxylate

Comprehensive Overview of tert-butyl 3-cyano-1H-indazole-1-carboxylate (CAS No. 1337881-54-5)

tert-butyl 3-cyano-1H-indazole-1-carboxylate (CAS No. 1337881-54-5) is a high-value chemical intermediate widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the indazole derivatives family, which has garnered significant attention due to its versatile applications in drug discovery and material science. With its unique molecular structure featuring a cyano group and a tert-butyl carboxylate moiety, it serves as a critical building block for designing bioactive molecules.

In recent years, the demand for tert-butyl 3-cyano-1H-indazole-1-carboxylate has surged, driven by its role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate enzyme activity and protein-protein interactions, making it a hot topic in medicinal chemistry. The compound’s CAS No. 1337881-54-5 is frequently searched in academic databases and patent filings, reflecting its growing importance in biopharmaceutical innovation.

One of the key advantages of tert-butyl 3-cyano-1H-indazole-1-carboxylate is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex heterocyclic frameworks, which are often found in FDA-approved drugs. The compound’s cyano group also offers opportunities for further functionalization, enabling the synthesis of diverse small-molecule libraries for high-throughput screening.

From an industrial perspective, tert-butyl 3-cyano-1H-indazole-1-carboxylate is manufactured under stringent GMP conditions to ensure high purity and consistency. Its stability under ambient conditions makes it a preferred choice for scale-up synthesis in contract research organizations (CROs) and API production facilities. The compound’s CAS No. 1337881-54-5 is often referenced in technical datasheets and safety protocols, emphasizing its role in green chemistry initiatives.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of tert-butyl 3-cyano-1H-indazole-1-carboxylate. Computational models frequently incorporate its molecular descriptors to predict ADMET properties and binding affinities. This aligns with the increasing use of machine learning in optimizing lead compounds, a topic widely discussed in scientific forums and webinars.

In conclusion, tert-butyl 3-cyano-1H-indazole-1-carboxylate (CAS No. 1337881-54-5) represents a cornerstone in modern drug development. Its multifaceted applications, from medicinal chemistry to computational biology, underscore its value in addressing unmet medical needs. As research progresses, this compound is poised to remain a focal point in innovative therapeutics and material science breakthroughs.